Cas no 918662-50-7 (Isoquinoline, 1-chloro-6-ethoxy-)

• Product Name: Isoquinoline, 1-chloro-6-ethoxy-
• CAS No: 918662-50-7
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 771769
• PubChem ID: 57893110
• Update Time: 2025-04-19

Isoquinoline, 1-chloro-6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-chloro-6-ethoxy-
• 1-chloro-6-ethoxyisoquinoline
• 918662-50-7
• RIVXRCRIFGIVBK-UHFFFAOYSA-N
• SCHEMBL744595
• DTXSID10728228
• 1-chloro-6-ethoxy-isoquinoline

• Inchi： 1S/C11H10ClNO/c1-2-14-9-3-4-10-8(7-9)5-6-13-11(10)12/h3-7H,2H2,1H3
• InChI Key： RIVXRCRIFGIVBK-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C=CN=1)OCC

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1Ų